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Abstract
This technical guide provides a comprehensive overview of the core physicochemical

properties of 3'-Hydroxyxanthyletin, a linear pyranocoumarin. The document is intended to

serve as a foundational resource for researchers, scientists, and professionals involved in drug

development and natural product chemistry. It consolidates available data on the compound's

identity, chemical structure, and key physical and chemical characteristics. While experimental

data for some properties remain elusive in publicly accessible literature, this guide presents the

established information and outlines standard methodologies for the experimental

determination of these properties.

Introduction
3'-Hydroxyxanthyletin, with the IUPAC name 7-hydroxy-8,8-dimethyl-2H,8H-pyrano[3,2-

g]chromen-2-one, is a derivative of xanthyletin, belonging to the class of linear

pyranocoumarins. These compounds are of interest to the scientific community due to the

diverse biological activities exhibited by the broader coumarin family. A thorough understanding

of the physicochemical properties of 3'-Hydroxyxanthyletin is fundamental for any research

and development activities, including the design of synthesis pathways, formulation

development, and the investigation of its biological and pharmacological potential.
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Chemical Identity and Structure
The fundamental identifying information for 3'-Hydroxyxanthyletin is summarized in the table

below.

Identifier Value

Systematic Name
7-hydroxy-8,8-dimethyl-2H,8H-pyrano[3,2-

g]chromen-2-one

Molecular Formula C₁₄H₁₂O₄

Molecular Weight 244.246 g/mol

CAS Registry Number 165900-08-3

Chemical Class Linear Pyranocoumarin

The chemical structure of 3'-Hydroxyxanthyletin is characterized by a coumarin core fused

with a pyran ring.

Physicochemical Properties
A summary of the known physicochemical properties of 3'-Hydroxyxanthyletin is presented in

the following table. It is important to note that experimental values for melting and boiling points

are not readily available in the current body of scientific literature.
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Property Value/Description

Physical State Solid (predicted)

Melting Point Data not available

Boiling Point Data not available

Solubility

Soluble in: Chloroform, Dichloromethane, Ethyl

Acetate, Dimethyl Sulfoxide (DMSO), Acetone,

Methanol, Ethanol, Pyridine.[1]

pKa (predicted)
Described as an extremely weak basic

(essentially neutral) compound.

XlogP (predicted) 2.7

Experimental Protocols
While specific experimental protocols for the determination of the physicochemical properties of

3'-Hydroxyxanthyletin are not detailed in the literature, standard methodologies for

compounds of this nature can be applied.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, whereas a broad melting range often indicates the

presence of impurities.

General Protocol using a Digital Melting Point Apparatus:

Sample Preparation: A small amount of finely powdered, dry 3'-Hydroxyxanthyletin is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a digital melting point

apparatus.

Rapid Determination (Optional): A rapid heating rate (10-20 °C/min) can be used to quickly

determine an approximate melting range.
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Accurate Determination: The apparatus is allowed to cool to at least 20 °C below the

approximate melting point. A new sample is then heated at a slow rate (1-2 °C/min) to allow

for thermal equilibrium between the sample, the heating block, and the thermometer.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the last solid particle melts (completion of melting) are

recorded as the melting range.

Solubility Determination
Understanding the solubility of a compound is crucial for its formulation, delivery, and biological

testing.

General Qualitative Solubility Testing Protocol:

Sample Preparation: A small, accurately weighed amount of 3'-Hydroxyxanthyletin (e.g., 1-

5 mg) is placed into a clean, dry test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 0.1 mL) is added to

the test tube.

Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period

(e.g., 1-2 minutes).

Classification: The solubility is visually assessed and can be classified as:

Soluble: The solid completely dissolves, leaving a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains

undissolved.

Insoluble: The solid does not appear to dissolve at all.

Incremental Solvent Addition: If the compound does not dissolve in the initial volume, further

aliquots of the solvent can be added to determine an approximate solubility limit.
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Logical Workflow for Physicochemical
Characterization
The process of characterizing the physicochemical properties of a compound like 3'-
Hydroxyxanthyletin follows a logical progression.
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Workflow for Physicochemical Characterization

Compound Acquisition and Identification

Physicochemical Property Determination

Data Analysis and Reporting

Synthesis or Isolation

Purification (e.g., Chromatography)

Structural Elucidation (NMR, MS)

Melting Point Determination Boiling Point Determination Solubility Assessment pKa Measurement

Data Compilation and Analysis

Technical Guide/Whitepaper Generation

Click to download full resolution via product page

Caption: Logical workflow for the physicochemical characterization of a compound.
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Conclusion
This technical guide has synthesized the currently available physicochemical data for 3'-
Hydroxyxanthyletin. While foundational information regarding its chemical identity and

structure is established, a notable gap exists in the experimental determination of key

properties such as its melting and boiling points. The provided general experimental protocols

offer a starting point for researchers seeking to fill these knowledge gaps. Further experimental

investigation is crucial to build a comprehensive physicochemical profile of 3'-
Hydroxyxanthyletin, which will undoubtedly facilitate its future exploration in various scientific

and developmental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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